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Compound of Interest

Compound Name: (10H-phenothiazin-2-yl)methanol
Cat. No.: B14918382
Get Quote

Chemical Profile & Hazard Identification

Before initiating disposal, you must understand the specific physicochemical risks associated
with this scaffold.[1] (10H-phenothiazin-2-yl)methanol is a tricyclic aromatic heterocycle used
primarily as a research building block.[1]

Chemical Name: (10H-phenothiazin-2-yl)methanol[1][]

CAS Number: 859498-72-9[1]

Molecular Formula: C13H11NOS[1]

Key Functional Groups: Secondary amine (phenothiazine core), Primary alcohol
(hydroxymethyl).[1]

The "Why" Behind the Protocol

Treat this substance as a photosensitive, oxidation-prone toxicant.[1]

+ Photosensitivity: The phenothiazine core is electron-rich and susceptible to UV-induced
oxidation, forming sulfoxides or sulfones.[1] This reaction can be exothermic and change the

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b14918382#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Phenothiazine
https://www.benchchem.com/product/b14918382/docs?utm_src=pdf-body#operational-guide-safe-disposal-and-management-of-10h-phenothiazin-2-yl-methanol
https://pubchem.ncbi.nlm.nih.gov/compound/Phenothiazine
https://www.benchchem.com/product/b14918382/docs?utm_src=pdf-body#operational-guide-safe-disposal-and-management-of-10h-phenothiazin-2-yl-methanol
https://pubchem.ncbi.nlm.nih.gov/compound/Phenothiazine
https://pubchem.ncbi.nlm.nih.gov/compound/67358482
https://pubchem.ncbi.nlm.nih.gov/compound/Phenothiazine
https://pubchem.ncbi.nlm.nih.gov/compound/Phenothiazine
https://pubchem.ncbi.nlm.nih.gov/compound/Phenothiazine
https://pubchem.ncbi.nlm.nih.gov/compound/Phenothiazine
https://pubchem.ncbi.nlm.nih.gov/compound/Phenothiazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14918382?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety Operating Guide

Check Availability & Pricing

BENGHE

chemical profile of your waste stream.[1]

o Redox Activity: The nitrogen and sulfur heteroatoms make this compound incompatible with
strong oxidizers.[1] Never mix with nitric acid or peroxides in a waste stream; this can lead to
rapid decomposition or fire.[1]

o Aquatic Toxicity: Phenothiazines are notorious for aquatic toxicity.[1] Under no circumstances
should this be discharged down the drain.[1]

Waste Characterization & Segregation

Since this specific CAS is not explicitly P-listed or U-listed under EPA RCRA regulations, it must
be managed based on characteristic hazards and process knowledge.

Parameter Classification Operational Directive
Non-Listed (Process Treat as Hazardous Waste
RCRA Status o o
Dependent) (Due to toxicity/bioactivity).[1]
D001 (if in flammable solvent) ] ]
) o ] Default to Combustible/Toxic
Waste Code D003 (Reactive - if mixed with ]
o Organic Waste stream.[1]
oxidizers)
DO NOT MIX with: Oxidizing
Segregation Strict Isolation acids (HNOs, H2S0a4),
Peroxides, or Halogens.[1]
Must be stored in light-
Storage Amber/Opaque resistant containers to prevent

photolysis.[1]

Disposal Workflow (Step-by-Step)

A. Solid Waste (Powder/Crystals)

Use this for expired stocks, contaminated weighing boats, or spill cleanup residues.[1]

e Quenching (If necessary): If the material is suspected to be reactive or unstable, consult

EHS.[1] For standard pure powder, no quenching is required.[1]
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e Primary Containment: Place the solid waste into a clear polyethylene bag or a wide-mouth
high-density polyethylene (HDPE) jar.[1]

e Secondary Containment: Double-bag the primary container. If using a jar, place the jar inside
a secondary clear bag.

» Labeling: Affix a hazardous waste tag. Explicitly write:
o (10H-phenothiazin-2-yl)methanol[1][2]
o Toxic, Irritant[1]
o CAS: 859498-72-9[1]

» Binning: Place in the Solid Hazardous Waste drum destined for Incineration.

B. Liquid Waste (Mother Liquors/Solutions)

Use this for reaction mixtures or HPLC effluents.[1]

Solvent Compatibility Check: Ensure the solvent carrier is compatible with the waste drum
(e.g., do not put aqueous acidic waste in a steel drum).[1]

e Segregation:
o Halogenated Stream: If dissolved in DCM or Chloroform.[1]
o Non-Halogenated Stream: If dissolved in Methanol, Ethanol, or DMSO.[1]

e pH Check: Ensure pH is between 5-9. If the solution is highly acidic/basic, neutralize it
before adding it to the central waste drum to prevent drum corrosion or gas evolution.[1]

» Transfer: Pour into the appropriate solvent waste carboy using a funnel. Do not overfill (leave
10% headspace).

e Log Entry: Immediately log the volume and concentration on the carboy's accumulation log.

Visualized Disposal Workflow
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The following diagram outlines the decision logic for disposing of (10H-phenothiazin-2-
yl)methanol to ensure compliance and safety.

Waste Generation
(10H-phenothiazin-2-yl)methanol

Physical State?

Powder/Wipes

Solid / Contaminated Debris Liquid / Solution

Double Bag in Polyethylene

2
(Protect from Light) Solvent Type?

Contains Halogens \ No Halogens

Label: Toxic Solid Halogenated Waste Non-Halogenated Waste
CAS: 859498-72-9 (e.g., DCM, CHCI3) (e.g., MeOH, DMSO)

Satellite Accumulation Area
(Amber/Opague Container)

Final Disposal:
High-Temp Incineration
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Caption: Logical workflow for the segregation and packaging of phenothiazine-derivative waste

streams.

Emergency Contingencies
Accidental Spills

Evacuate & PPE: Clear the immediate area. Don nitrile gloves (double layer recommended),
lab coat, and safety goggles.[1] If powder is aerosolized, use an N95 or P100 respirator.[1]

Containment:

o Solid: Cover with wet paper towels to prevent dust generation.[1]

o Liquid: Surround with absorbent pads or vermiculite.[1]

Cleanup: Scoop material into a disposal bag. Do not use bleach (oxidizer) on the spill area,
as this may cause a reaction.[1] Use simple soap and water or a specifically designed
solvent (like ethanol) for final surface cleaning.[1]

Disposal: Treat all cleanup materials as hazardous solid waste (see Section 3A).

Exposure First Aid[1]

Skin Contact: Phenothiazines can cause contact dermatitis or photosensitization.[1] Wash
with soap and water for 15 minutes.[1] Keep the area covered and away from direct sunlight.

[1]

Eye Contact: Rinse cautiously with water for 15 minutes.[1] Seek medical attention
immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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